2-Ethoxy-3-methoxybenzonitrile
Overview
Description
2-Ethoxy-3-methoxybenzonitrile is a chemical compound with the molecular formula C9H9NO2 . It consists of a benzene ring substituted with an ethoxy group (C2H5O) at position 2 and a methoxy group (CH3O) at position 3, along with a nitrile group (CN) at position 1. The compound’s systematic name is This compound .
Physical and Chemical Properties Analysis
Scientific Research Applications
Synthesis of Pharmaceutical Compounds
One significant application of 2-Ethoxy-3-methoxybenzonitrile is in the synthesis of pharmaceutical compounds. For example, it has been used in the preparation of Apremilast, a medication that inhibits the activity of multiple inflammatory markers involved in the pathogenesis of psoriasis. The synthesis process involves several steps, including the preparation of 1-(3-ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethanamine from 3-ethoxy-4-methoxybenzonitrile, followed by condensation to form Apremilast. This process has shown an increase in total yield by 30% compared to traditional methods, providing a theoretical basis for further industrial production (Shan et al., 2015).
Advanced Materials Research
This compound is also used in the field of advanced materials research. For instance, studies on the encapsulation of molybdenum(VI) complex with thiazole-hydrazone ligand in zeolite Y have shown that this compound serves as an efficient and reusable catalyst for the oxidation of primary alcohols and hydrocarbons. The encapsulation in zeolite plays a significant role in the catalytic behavior of this heterogeneous catalyst, making it more stable, with improved recycling ability and operational flexibility (Ghorbanloo & Maleki Alamooti, 2017).
Organic Chemistry Applications
Furthermore, this compound is utilized as a building block in organic chemistry for synthesizing various organic compounds. For example, its derivatives have been explored as potential green corrosion inhibitors for mild steel in acidic environments. These compounds exhibit high inhibition efficiency and are studied for their adsorption behavior on metal surfaces, providing insights into their potential industrial applications (Verma et al., 2015).
Properties
IUPAC Name |
2-ethoxy-3-methoxybenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-3-13-10-8(7-11)5-4-6-9(10)12-2/h4-6H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQWOMRZXIXAASI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=C1OC)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10627565 | |
Record name | 2-Ethoxy-3-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10627565 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80365-00-0 | |
Record name | 2-Ethoxy-3-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10627565 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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